Cas no 2172228-69-0 (5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172228-69-0
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 6399356
• PubChem ID: 165588765
• Update Time: 2025-05-19

5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde
• EN300-1610067
• 2172228-69-0

• Inchi： 1S/C9H14N2O3S/c1-7(2)5-11-9(15(3,13)14)8(6-12)4-10-11/h4,6-7H,5H2,1-3H3
• InChI Key： JKWHOKINRXYMBK-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=O)C=NN1CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde

5-Methanesulfonyl-1-(2-Methylpropyl)-1H-Pyrazole-4-Carbaldehyde

The compound 5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde, with the CAS number 2172228-69-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at position 4 with a carbaldehyde group (-CHO) and at position 5 with a methanesulfonyl group (-SO₂CH₃). Additionally, the 1-position of the pyrazole ring is substituted with a 2-methylpropyl group, also known as an isobutyl group (-CH₂CH(CH₃)₂). These substituents collectively influence the compound's physical properties, reactivity, and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their potential as scaffolds for various bioactive molecules. The presence of the methanesulfonyl group in this compound adds electron-withdrawing character to the molecule, which can enhance its stability and reactivity in certain chemical transformations. The carbaldehyde group at position 4 introduces additional functionality, making it a versatile site for further chemical modifications.

The synthesis of 5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates.

In terms of applications, this compound has shown promise in several areas. Its pyrazole core has been implicated in anti-inflammatory, antitumor, and antimicrobial activities, making it a valuable lead compound for drug discovery programs. The methanesulfonyl group further enhances its pharmacokinetic properties, potentially improving its bioavailability when administered as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets, such as enzymes and receptors. These studies have provided insights into its mechanism of action and guided further optimization efforts to improve its efficacy and selectivity.

The development of efficient synthetic routes for this compound has also been a focus of recent research. For instance, researchers have explored the use of microwave-assisted synthesis to streamline the production process, reducing reaction times while maintaining high yields. Such innovations are critical for scaling up production if this compound were to enter clinical trials or commercial applications.

In conclusion, 5-methanesulfonyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde represents a compelling example of how structural modifications can be leveraged to design molecules with tailored properties for diverse applications. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development.